4-(3-hydroxyphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-(3-hydroxyphenyl)-1-propan-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C15H17N3O2/c1-9(2)18-15-13(8-16-18)12(7-14(20)17-15)10-4-3-5-11(19)6-10/h3-6,8-9,12,19H,7H2,1-2H3,(H,17,20)
• InChI Key: YTXIQIWONRPRGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=N1)C(CC(=O)N2)C3=CC(=CC=C3)O
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

The compound “4-(3-hydroxyphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one” belongs to the class of pyrazolopyridines. Pyrazolopyridines are a type of organic compounds known for their diverse biological activities.

Molecular Structure Analysis

The compound contains a pyrazolopyridine core, which is a bicyclic system with a pyrazole ring fused to a pyridine ring. It also has a phenyl ring attached at the 4-position and an isopropyl group at the 1-position.

Chemical Reactions Analysis

Pyrazolopyridines can undergo various chemical reactions, typically involving the functional groups present in the molecule. The exact reactions would depend on the specific substituents and reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Anticancer Activity

The pyrazolo[3,4-b]pyridin-6-one derivatives have shown promising results as anticancer agents . . .

Tubulin Targeting

The same class of compounds has been identified to target tubulin, a critical protein for cell division. By inhibiting tubulin polymerization, these compounds effectively disrupt the mitotic process, leading to cell cycle arrest and apoptosis in cancer cells. .

Drug Resistance Overcoming

. This suggests that they could be used to overcome drug resistance in cancer therapy, which is a significant challenge in current treatment protocols.

Computational Models for Anticancer Activity

The compound has been utilized in computational models to predict cell-based anticancer activity using machine learning methods. .

Therapeutic Potential in Other Diseases

While the primary focus has been on anticancer activity, the pyridopyrimidine moiety, which is structurally related to the compound , has been studied for its therapeutic potential in other diseases as well. .

Synthetic Protocols

The synthesis of pyridopyrimidine derivatives, including those similar to the compound , has been extensively studied. .

Mechanism of Action

Target of Action

The primary target of the compound 4-(3-hydroxyphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is tubulin . Tubulin is a globular protein that polymerizes into microtubules, which are essential components of the cell’s cytoskeleton. These microtubules play a crucial role in maintaining cell shape, enabling cell motility, and most importantly, in cell division .

Mode of Action

The compound interacts with its target, tubulin, by binding to the colchicine site . This binding inhibits the polymerization of tubulin into microtubules, disrupting the formation and function of the mitotic spindle during cell division . As a result, this leads to cell cycle arrest in the G2/M phase and eventually induces apoptosis, or programmed cell death .

Biochemical Pathways

The compound’s action primarily affects the microtubule dynamics within the cell . By inhibiting tubulin polymerization, it disrupts the normal function of microtubules in various cellular processes, particularly in mitosis. This disruption leads to cell cycle arrest and apoptosis, significantly affecting the proliferation of cancer cells .

Result of Action

The compound exhibits potent anticancer activity against several tumor cell lines, including MDA-MB-231, HeLa, MCF-7, HepG2, CNE2, and HCT116 . It also shows cytotoxicity against adriamycin-resistant human breast and hepatocarcinoma cells . The primary molecular and cellular effects of the compound’s action are the inhibition of cell migration, cell cycle arrest in the G2/M phase, and induction of apoptosis .

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activities and physicochemical properties. Proper safety assessments would require experimental data.

Future Directions

Future research could involve studying the biological activities of the compound, optimizing its structure for improved activity or selectivity, and investigating its potential applications in areas like medicinal chemistry.